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Compound of Interest

Compound Name: Mesoxalonitrile

CAS No.: 1115-12-4

Cat. No.: B072847

Get Quote

Mechanism of Toxicity & Hazard Causality
To safely manage a chemical, you must first understand the causality behind its hazards. We

do not implement safety protocols arbitrarily; every step is a direct countermeasure to a specific

chemical mechanism.

Metabolic Toxicity (In Vivo): Mesoxalonitrile derivatives are highly toxic by inhalation,

ingestion, and skin contact[2]. Once absorbed, they are partially metabolized into free

cyanide. This cyanide binds irreversibly to cytochrome c oxidase, halting cellular respiration

and causing chemical asphyxiation[1].

Chemical Reactivity (HCN Evolution): The most critical logistical hazard is their reactivity.

Contact with acids liberates highly toxic hydrogen cyanide (HCN) gas[2]. Therefore,

mesoxalonitrile waste must never be introduced into standard acidic waste streams.

Thermal Decomposition: When heated to high temperatures or combusted, these

compounds rapidly decompose, yielding poisonous fumes including hydrogen cyanide

(HCN), phosgene, carbon monoxide (CO), and nitrogen oxides (NOx)[2].

Quantitative Hazard & Exposure Control Summary
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To establish a baseline for your laboratory's safety protocols, all quantitative hazard

classifications and required engineering controls are summarized below based on standardized

safety data[1][3].

Hazard Category
(GHS)

Classification
Clinical/Operationa
l Implication

Required PPE &
Engineering
Controls

Acute Oral Toxicity Category 3

Ingestion of small

amounts may cause

cardiac disturbances,

CNS depression, and

death[1].

Do not eat/drink in lab.

Wash hands

thoroughly[1].

Acute Dermal Toxicity Category 3

Rapidly absorbed

through the skin,

leading to systemic

cyanide poisoning[3].

Nitrile gloves (double-

gloving

recommended), lab

coat, safety

goggles[1].

Acute Inhalation Category 3

Dust generation

creates a severe

inhalation hazard.

Airborne

concentrations must

be minimized[2].

Handle exclusively

inside a certified Class

II Fume Hood. Use

NIOSH-approved

respirator if dusting

occurs[1].

Skin/Eye Irritation Category 2

Causes immediate

localized irritation

upon contact[3].

Chemical safety

goggles

(EN166/OSHA

standard)[1].

Target Organ Toxicity Category 3

Specific toxicity to the

respiratory,

cardiovascular, and

central nervous

systems[1][3].

Maintain an

emergency cyanide

antidote kit on

hand[1].
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Operational Workflows: Self-Validating
Methodologies
A robust safety protocol must be a self-validating system—meaning each step contains a built-

in verification check to ensure it was executed correctly before proceeding to the next phase.

Protocol A: Routine Laboratory Disposal of
Mesoxalonitrile Solutions
Causality Focus: Preventing the accidental generation of HCN gas and ensuring complete

thermal destruction.

Step 1: Waste Characterization & pH Validation

Action: Before adding mesoxalonitrile liquid waste (e.g., dissolved in DMSO or Ethanol)

to a centralized hazardous waste carboy, test the pH of the existing waste in the carboy

using an indicator strip.

Validation Check: The pH must be neutral or alkaline (pH ≥ 7). If the waste is acidic (pH <

7), DO NOT ADD the mesoxalonitrile. Mixing will liberate lethal HCN gas[2].

Step 2: Segregation & Containment

Action: Transfer the liquid into a chemically compatible, heavy-duty High-Density

Polyethylene (HDPE) container. For solid waste (contaminated pipette tips, empty vials),

double-bag in heavy-duty polyethylene bags.

Validation Check: Inspect seals for vapor leaks. Ensure the secondary containment tray is

free of acidic residues.

Step 3: Explicit Labeling

Action: Label the container explicitly: "Toxic Waste - Cyanide Hazard. DO NOT MIX WITH

ACIDS."[2]

Step 4: EHS Coordination for Incineration
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Action: Store in a cool, dry, well-ventilated area away from oxidizers[1]. Coordinate with

Environmental Health & Safety (EHS) for disposal.

Validation Check: Confirm the disposal vendor utilizes high-temperature hazardous waste

incineration, as standard landfill disposal poses a severe environmental hazard[2][4].
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Workflow for the safe segregation and disposal of Mesoxalonitrile waste streams.

Protocol B: Emergency Spill Containment and
Decontamination
Causality Focus: Mitigating aerosolized dust exposure and preventing systemic absorption.
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Step 1: Evacuation & Isolation

Action: Immediately clear all personnel from the area and move upwind. Do not enter

confined spaces until the atmosphere has been checked[2].

Step 2: PPE Donning

Action: Emergency responders must wear full body protective clothing, nitrile gloves, and

a NIOSH-approved respirator (or self-contained breathing apparatus for large spills)[1][2].

Step 3: Dust Suppression & Containment

Action:Do not dry sweep. Dry sweeping generates highly toxic airborne dust. Instead,

gently dampen the spilled powder with water to prevent dusting[2]. Contain the liquid

runoff with sand, earth, or vermiculite[2].

Step 4: Collection

Action: Vacuum up the dampened material using a specialized HEPA-filtered vacuum

designed for hazardous materials, or carefully scoop it into a labeled disposal container[1].

Step 5: Decontamination & Validation

Action: Wash the spill area thoroughly with an alkaline decontamination solution. Collect

all wash water as hazardous waste[4].

Validation Check: Utilize a colorimetric cyanide surface swab on the cleaned area. A

negative result validates that the area is safe for normal operational resumption.
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Step-by-step emergency response and validation protocol for Mesoxalonitrile spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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